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Compound of Interest

Compound Name: 1-(2,5-Dimethylphenyl)piperazine

Cat. No.: B094769 Get Quote

For Immediate Reference: In Case of Spill or Exposure

Spill: Evacuate the area. Wear appropriate personal protective equipment (PPE), including

respiratory protection, chemical-resistant gloves, and eye protection. Sweep up the solid

material and place it into a suitable, labeled container for disposal.[1] Avoid generating dust.

Ventilate the area of the spill.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with

plenty of water and soap.[2] Seek immediate medical attention.[1]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1] Seek

immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[1] Seek immediate medical

attention.[1]
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1-(2,5-Dimethylphenyl)piperazine is a chemical compound used in laboratory research.

Proper handling and disposal are crucial to ensure the safety of laboratory personnel and to

protect the environment. This guide provides detailed, step-by-step procedures for the safe

disposal of this compound, in line with established safety protocols.

Chemical and Physical Properties
Understanding the properties of 1-(2,5-Dimethylphenyl)piperazine is the first step in safe

handling and disposal.

Property Value

Appearance White solid

Odor Odorless

Molecular Formula C12H18N2

Molecular Weight 190.28 g/mol

Melting Point 42 - 46 °C / 107.6 - 114.8 °F[1]

Boiling Point Not available

Flash Point Not available

Solubility No information available

Hazard Profile
This compound is classified as hazardous. Key hazards include:

Acute oral toxicity: Category 4[1]

Acute dermal toxicity: Category 4[1]

Skin corrosion/irritation: Category 1C, Causes severe skin burns.[1]

Serious eye damage/eye irritation: Category 1, Causes serious eye damage.[1]
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Personal Protective Equipment (PPE)
When handling 1-(2,5-Dimethylphenyl)piperazine, the following PPE is mandatory:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), and a lab coat or other

protective clothing to prevent skin contact.[1]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if dusts are generated.

Waste Disposal Workflow
The proper disposal of 1-(2,5-Dimethylphenyl)piperazine follows a strict workflow to ensure

safety and regulatory compliance. The primary method of disposal is through an approved

waste disposal plant, often involving incineration.[3]
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In-Lab Waste Management

External Disposal Process

1. Collect Waste
- Place in a designated, sealed container.

- Label clearly as 'Hazardous Waste'.

2. Secure Storage
- Store in a cool, dry, well-ventilated area.

- Away from incompatible materials.

Segregate

3. Professional Pickup
- Arrange for collection by a licensed
  hazardous waste disposal service.

Scheduled Removal

4. Secure Transport
- Transported according to regulations

  (ADR/RID, IMDG, IATA).

Chain of Custody

5. Final Disposal
- Controlled incineration with flue gas scrubbing

  or other approved methods.

Final Destination

Click to download full resolution via product page

Caption: Workflow for the disposal of 1-(2,5-Dimethylphenyl)piperazine.

Detailed Disposal Protocol
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1. Waste Collection:

All waste materials contaminated with 1-(2,5-Dimethylphenyl)piperazine, including unused

product, contaminated lab supplies (e.g., weigh boats, pipette tips), and spill cleanup

materials, must be collected in a designated hazardous waste container.

The container must be made of a material compatible with the chemical, be in good

condition, and have a secure, tight-fitting lid.

Clearly label the container with "Hazardous Waste" and the full chemical name: "1-(2,5-
Dimethylphenyl)piperazine".

2. Waste Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.[1]

This area should be cool, dry, and well-ventilated.

Store the waste away from incompatible materials such as strong oxidizing agents and

strong acids.[2]

3. Final Disposal:

The disposal of this chemical must be handled by a licensed and approved hazardous waste

disposal company.[1] Do not attempt to dispose of this chemical through standard laboratory

drains or as regular solid waste.[3]

The recommended methods for final disposal are controlled incineration with flue gas

scrubbing or other methods at a licensed chemical destruction plant.[3]

Maintain all records of waste disposal, including manifests from the disposal company, as

required by local and national regulations.

Spill Response Protocol
A clear and immediate response is critical in the event of a spill to mitigate exposure and

environmental contamination.
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Spill Occurs 1. Evacuate & Secure Area 2. Don PPE 3. Contain Spill
(if safe to do so)

4. Clean Up
- Sweep solid material

- Place in labeled container
5. Decontaminate Area 6. Dispose of Waste

(as per protocol)

Click to download full resolution via product page

Caption: Emergency response workflow for a 1-(2,5-Dimethylphenyl)piperazine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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